Cas no 1171230-17-3 (2-(1,2-benzoxazol-3-yl)-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}acetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}acetamide
• CAS No: 1171230-17-3
• MF: C₁₇H₁₇N₅O₃
• MW: 339.348582983017
• CID: 6203276
• PubChem ID: 136157540
• Update Time: 2025-06-09

2-(1,2-benzoxazol-3-yl)-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}acetamide
• 2-(1,2-benzoxazol-3-yl)-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}acetamide
• VU0648492-1
• AKOS024515089
• F5599-0052
• 1171230-17-3
• 2-(1,2-benzoxazol-3-yl)-N-(1,5-dimethyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)acetamide
• 2-(benzo[d]isoxazol-3-yl)-N-(1,5-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)acetamide

• Inchi： 1S/C17H17N5O3/c1-9-7-11-15(20-22(2)16(11)19-17(9)24)18-14(23)8-12-10-5-3-4-6-13(10)25-21-12/h3-6,9H,7-8H2,1-2H3,(H,19,24)(H,18,20,23)
• InChI Key： TUSDCBNKOZPFBN-UHFFFAOYSA-N
• SMILES： O=C1C(C)CC2C(NC(CC3C4C=CC=CC=4ON=3)=O)=NN(C)C=2N1

Computed Properties

• Exact Mass: 339.13313942g/mol
• Monoisotopic Mass: 339.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Additional information on 2-(1,2-benzoxazol-3-yl)-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl}acetamide

Introduction to 2-(1,2-Benzoxazol-3-yl)-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}acetamide (CAS No. 1171230-17-3)

2-(1,2-Benzoxazol-3-yl)-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}acetamide, also known by its CAS number 1171230-17-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a benzoxazole moiety and a pyrazolo[3,4-b]pyridine scaffold, which are both known for their biological activities and pharmacological properties.

The benzoxazole ring is a heterocyclic aromatic compound that has been widely studied for its diverse biological activities. It is known to exhibit properties such as antibacterial, antifungal, and anticancer activities. The pyrazolo[3,4-b]pyridine scaffold, on the other hand, is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. This scaffold has been extensively explored in the development of drugs targeting kinases, G protein-coupled receptors (GPCRs), and other important therapeutic targets.

2-(1,2-Benzoxazol-3-yl)-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}acetamide has been the subject of several recent studies that have highlighted its potential as a lead compound for the development of novel therapeutic agents. One such study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's ability to inhibit the activity of specific kinases involved in cancer progression. The results showed that the compound exhibited potent and selective inhibition of these kinases, suggesting its potential as an anticancer agent.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the compound's interaction with GPCRs. The study found that 2-(1,2-Benzoxazol-3-yl)-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}acetamide demonstrated significant agonist activity at certain GPCRs, which could be leveraged for the development of new treatments for neurological disorders such as Parkinson's disease and Alzheimer's disease.

The synthesis of 2-(1,2-Benzoxazol-3-yl)-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}acetamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a benzoxazole derivative with a pyrazolo[3,4-b]pyridine intermediate using standard coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination. The final step typically involves the formation of the acetamide linkage through an amide bond formation reaction.

The physicochemical properties of 2-(1,2-Benzoxazol-3-yl)-N-{1,5-dimethyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl}acetamide have also been extensively characterized. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity. Its solubility in various solvents has been studied to optimize its use in different experimental settings. For example, it has been found to be moderately soluble in dimethyl sulfoxide (DMSO) and other polar solvents.

In terms of safety and handling considerations, 2-(1,2-Benzoxazol-3-yl)-N-{1,5-dimethyl-6-o xo - 1 H , 4 H , 5 H , 6 H , 7 H - pyrazolo [ 3 , 4 - b ] pyridin - 3 - yl } acetamide should be handled with care to avoid exposure to skin or inhalation. Appropriate personal protective equipment (PPE) such as gloves and safety goggles should be used when handling this compound. Additionally, 2-(1 , 2 - benz ox az ol - 3 - yl ) - N - { 1 , 5 - dim eth yl - 6 - ox o - 1 H , 4 H , 5 H , 6 H , 7 H - py raz olo [ ] pyri din - yl } acet am ide (CAS No. ) should be stored in a cool and dry place away from incompatible materials.

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In conclusion,* * * * * * * *(CAS No.* * * *) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties,* * * * * * * *(CAS No.* *) is likely to play an increasingly important role in the discovery of new drugs for various diseases.